Cas no 1803981-66-9 (3-Amino-6-cyano-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-6-cyano-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1803981-66-9
• MF: C₈H₃F₆N₃O
• MW: 271.119342088699
• CID: 4927834
• Update Time: 2025-10-22

3-Amino-6-cyano-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-cyano-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F6N3O/c9-7(10,11)3-1-4(16)6(17-5(3)2-15)18-8(12,13)14/h1H,16H2
• InChI Key： RLAYHHAOFMYPQN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C(=C1)N)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 345
• XLogP3: 2.6
• Topological Polar Surface Area: 71.9

Additional information on 3-Amino-6-cyano-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Research Briefing on 3-Amino-6-cyano-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS: 1803981-66-9)

3-Amino-6-cyano-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS: 1803981-66-9) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and trifluoromethyl substituents, exhibits promising potential as a building block for the development of novel therapeutic agents. Recent studies have focused on its synthesis, physicochemical properties, and applications in drug discovery, particularly in the design of kinase inhibitors and other biologically active molecules.

The synthesis of 3-Amino-6-cyano-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that leverages palladium-catalyzed cross-coupling reactions to introduce the trifluoromethoxy group efficiently. This advancement addresses previous challenges associated with the instability of intermediates and has paved the way for scalable production of the compound.

In terms of biological activity, research has demonstrated that this pyridine derivative serves as a versatile scaffold for targeting protein kinases, which are critical in various disease pathways. A 2024 paper in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into a series of potent inhibitors for the JAK-STAT signaling pathway, showing nanomolar affinity in vitro. The presence of both the cyano and amino groups allows for further functionalization, enabling the tuning of pharmacokinetic properties such as solubility and metabolic stability.

Furthermore, computational studies have explored the binding modes of derivatives of 3-Amino-6-cyano-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine with various kinase targets. Molecular docking simulations, as reported in a 2023 ACS Chemical Biology article, revealed that the trifluoromethoxy group plays a crucial role in enhancing hydrophobic interactions within the ATP-binding pocket of kinases, thereby improving inhibitor selectivity. These insights are instrumental in the rational design of next-generation kinase inhibitors with reduced off-target effects.

The compound's stability under physiological conditions has also been a focal point of recent investigations. A 2024 study in European Journal of Pharmaceutical Sciences employed accelerated stability testing and LC-MS analysis to confirm that 3-Amino-6-cyano-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine maintains its integrity in simulated gastric and intestinal fluids, making it a viable candidate for oral drug formulations. This finding is particularly relevant for its potential use in chronic disease treatments requiring long-term administration.

Looking ahead, researchers are exploring the broader applications of this compound beyond kinase inhibition. Preliminary data presented at the 2024 International Conference on Chemical Biology suggested its utility in the development of fluorescent probes for cellular imaging, leveraging the electron-withdrawing properties of its substituents to modulate fluorescence emission. Such applications could revolutionize diagnostic and research tools in oncology and immunology.

In conclusion, 3-Amino-6-cyano-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS: 1803981-66-9) represents a multifaceted tool in modern drug discovery and chemical biology. Its synthetic accessibility, tunable properties, and diverse biological activities position it as a key player in the development of targeted therapies and diagnostic agents. Future research will likely focus on expanding its therapeutic scope and optimizing derivative compounds for clinical translation.